An In-depth Technical Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid
An In-depth Technical Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the primary synthesis pathways for 2-Amino-5-nitrobenzoic acid, an important intermediate in the pharmaceutical and dye industries. This document details the core synthetic strategies, experimental protocols, and quantitative data to support research and development activities.
Introduction
2-Amino-5-nitrobenzoic acid, also known as 5-nitroanthranilic acid, is a valuable building block in organic synthesis. Its bifunctional nature, possessing both an amino and a carboxylic acid group, along with the presence of a nitro group, allows for a wide range of chemical transformations. This versatility makes it a key starting material for the synthesis of various pharmaceuticals, dyes, and other specialty chemicals. This guide explores the most common and effective laboratory-scale synthesis routes for this compound, providing detailed procedural information and comparative data.
Core Synthesis Pathways
Several synthetic routes to 2-Amino-5-nitrobenzoic acid have been established, each with its own set of advantages and disadvantages. The most prominent pathways originate from N-acetylaminobenzoic acid, p-nitroaniline, and 5-nitroisatin (B147319).
Pathway 1: From N-Acetylaminobenzoic Acid
This pathway involves the nitration of N-acetylaminobenzoic acid followed by the hydrolysis of the acetyl group. The initial acetylation of the amino group in anthranilic acid is a protective measure to prevent oxidation and to direct the nitration to the desired position.
Reaction Scheme:
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Acetylation: Anthranilic acid is reacted with acetic anhydride (B1165640) to form N-acetylaminobenzoic acid.
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Nitration: The N-acetylaminobenzoic acid is then nitrated using a mixture of nitric acid and sulfuric acid.
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Hydrolysis: The resulting 5-Nitro-N-acetyl-o-aminobenzoic acid is hydrolyzed to yield 2-Amino-5-nitrobenzoic acid.
Logical Relationship Diagram:
Caption: Synthesis of 2-Amino-5-nitrobenzoic acid from N-Acetylaminobenzoic acid.
Pathway 2: From p-Nitroaniline
This multi-step synthesis starts with the more readily available p-nitroaniline and introduces the carboxylic acid functionality through a Sandmeyer-type reaction sequence.
Reaction Scheme:
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Protection: The amino group of p-nitroaniline is first protected, for example, by acetylation.
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Oxidation/Functional Group Interconversion: This is a conceptual representation as direct conversion is complex. A more common approach involves diazotization followed by cyanation (Sandmeyer reaction) and subsequent hydrolysis of the nitrile.
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Deprotection: The protecting group is removed to yield the final product.
A more direct, albeit lower-yielding, described method involves a multi-step process without amino group protection, which can be challenging due to side reactions.
Logical Relationship Diagram:
Caption: Conceptual pathway from p-Nitroaniline. A direct, single-pot conversion is not straightforward.
Pathway 3: From 5-Nitroisatin
This method provides a more direct route to the target molecule through the oxidative cleavage of the isatin (B1672199) ring.
Reaction Scheme:
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Ring Opening: 5-Nitroisatin is subjected to oxidative ring-opening using hydrogen peroxide in an alkaline solution.
Logical Relationship Diagram:
Caption: Synthesis of 2-Amino-5-nitrobenzoic acid from 5-Nitroisatin.
Quantitative Data Summary
The following tables summarize the key quantitative data for the different synthesis pathways, allowing for a comparative analysis of their efficiency.
Table 1: Reaction Conditions and Yields
| Starting Material | Key Reagents | Temperature (°C) | Time (h) | Yield (%) | Reference |
| N-Acetylaminobenzoic Acid | HNO₃, H₂SO₄ | < 10 | 3 | 70 | [1] |
| 5-Nitro-N-acetyl-o-aminobenzoic Acid | Ethanol (B145695), H₂O | 81 | 1.5 | 80 | [1] |
| 5-Nitroisatin | H₂O₂, NaOH | ~10 | 2 | 74.8 | [1][2] |
| p-Nitroaniline (multi-step) | - | - | - | 61.2 (overall) | [1] |
Table 2: Physical Properties of 2-Amino-5-nitrobenzoic Acid
| Property | Value |
| Molecular Formula | C₇H₆N₂O₄ |
| Molecular Weight | 182.13 g/mol |
| Appearance | Yellow to orange solid |
| Melting Point | 267-268 °C |
Detailed Experimental Protocols
The following are detailed experimental procedures for the key synthesis pathways.
Protocol for Synthesis from N-Acetylaminobenzoic Acid
Step 1: Acetylation of Anthranilic Acid
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In a 150 mL four-necked flask equipped with a reflux condenser, add 6.8 g (0.05 mol) of anthranilic acid and 45 g (0.44 mol) of acetic anhydride.
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Heat the mixture to 60 °C and add 3 mL of hydrochloric acid. The temperature will spontaneously rise to around 70 °C.
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Reflux the mixture for 1.5 hours.
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Cool the reaction mixture and pour it into 200 mL of cold water.
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Collect the precipitated solid by vacuum filtration.
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Dry the crude product to obtain N-acetylaminobenzoic acid. Expected yield: ~81%.
Step 2: Nitration of N-Acetylaminobenzoic Acid
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In a 250 mL four-necked flask, prepare a mixture of 38.4 g of sulfuric acid and 20 mL of glacial acetic acid, and cool it to room temperature.
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With stirring, add 9 g (0.05 mol) of dry N-acetylaminobenzoic acid.
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After 30 minutes, cool the mixture to 9 °C.
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Slowly add a pre-cooled mixture of 4.8 g of nitric acid and 9.6 g of sulfuric acid, maintaining the temperature below 10 °C using an ice-water bath.
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After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 3 hours.
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Pour the reaction mixture into 200 mL of ice water to precipitate the solid. Let it stand overnight.
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Filter the precipitate and wash it three times with ice water.
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Dry the crude product, 5-Nitro-N-acetyl-o-aminobenzoic acid. Expected yield: ~70%.[1]
Step 3: Hydrolysis of 5-Nitro-N-acetyl-o-aminobenzoic Acid
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In a 250 mL four-necked flask, place 7.5 g (0.0335 mol) of 5-Nitro-N-acetyl-o-aminobenzoic acid, 25 mL of absolute ethanol, and 100 mL of 6 mol/L hydrochloric acid.
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Reflux the mixture at 81 °C for 1.5 hours.[1]
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Cool the mixture, filter the precipitate, and wash it twice with water.
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Dry the crude product to obtain 2-Amino-5-nitrobenzoic acid as an orange-yellow solid. Expected yield: ~80%.[1]
Protocol for Synthesis from 5-Nitroisatin
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In an ice-water bath, dissolve 3.3 g (0.017 mol) of 5-nitroisatin in 100 mL of 1 mol/L sodium hydroxide (B78521) solution, maintaining the temperature at approximately 10 °C.[1]
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Slowly add 3 mL of 30% hydrogen peroxide (0.026 mol).[1]
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Continue stirring in the ice bath for 2 hours after the addition is complete.[1]
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Neutralize the solution to a pH of 3-4 with 1 mol/L dilute hydrochloric acid to precipitate the crude product.[1]
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Filter the crude product and recrystallize from ethanol to obtain yellow crystals of 2-Amino-5-nitrobenzoic acid. Expected yield: ~74.8%.[1]
Experimental Workflow Visualization
The following diagram illustrates a general experimental workflow for the synthesis and purification of 2-Amino-5-nitrobenzoic acid.
